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Introduction

CNX-774 is a potent and irreversible inhibitor of Bruton's tyrosine kinase (BTK) with an IC50 of
less than 1 nM.[1] While initially developed as a BTK inhibitor for applications in oncology and
immunology, recent research has unveiled a novel mechanism of action for CNX-774 that is
independent of its effects on BTK.[2][3] Specifically, CNX-774 has been identified as an
inhibitor of the equilibrative nucleoside transporter 1 (ENT1).[2][3] This activity makes CNX-774
a valuable tool for studying and overcoming resistance to dihydroorotate dehydrogenase
(DHODH) inhibitors, a class of drugs that target the de novo pyrimidine biosynthesis pathway.
By blocking ENT1-mediated uptake of extracellular nucleosides, CNX-774 effectively shuts
down the pyrimidine salvage pathway, creating a synthetic lethal scenario in cancer cells
treated with DHODH inhibitors like Brequinar (BQ).[2][4]

These application notes provide detailed protocols for the storage, handling, and experimental
use of CNX-774, with a focus on its application as an ENTL1 inhibitor in combination with
DHODH inhibitors.

Recommended Storage and Handling

Proper storage and handling of CNX-774 are critical to maintain its stability and activity.
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Storage Conditions:

Parameter Recommendation Source
) Store at -20°C for long-term
Solid Form [516]1[7]
storage.
Aliguot and store at -80°C for
In Solvent up to 6 months. Avoid repeated  [8]

freeze-thaw cycles.

Preparation of Stock Solutions:

CNX-774 is soluble in dimethyl sulfoxide (DMSO).[1][6] It is recommended to use fresh,
anhydrous DMSO to avoid solubility issues, as DMSO can absorb moisture.[1]

Solvent

Maximum Solubility

DMSO

100 mg/mL (200.2 mM)

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate the vial of solid CNX-774 to room temperature before opening.

o To prepare a 10 mM stock solution, add the appropriate volume of fresh, anhydrous DMSO
to the vial. For example, to 1 mg of CNX-774 (MW: 499.50 g/mol ), add 200.2 pL of DMSO.

o Vortex gently until the compound is completely dissolved.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

» Store the aliquots at -80°C.

Experimental Protocols
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Synergistic Cell Viability Assay with CNX-774 and
Brequinar

This protocol describes how to assess the synergistic effect of CNX-774 and the DHODH
inhibitor Brequinar (BQ) on the viability of cancer cells, such as the S2-013 pancreatic cancer
cell line. The CellTiter-Glo® Luminescent Cell Viability Assay is used to quantify ATP levels,
which is an indicator of metabolically active cells.[9][10]

Materials:
e CNX-774
e Brequinar (BQ)
e Cancer cell line (e.g., S2-013)
o Complete cell culture medium
e 96-well opaque-walled plates
o CellTiter-Glo® Luminescent Cell Viability Assay kit
e Luminometer
Protocol:
e Cell Seeding:
o Trypsinize and count the cells.

o Seed the cells in a 96-well opaque-walled plate at a density of 2,000-5,000 cells per well in
100 pL of complete culture medium.

o Incubate the plate at 37°C in a 5% COz2 incubator for 24 hours to allow the cells to attach.

e Compound Treatment:
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o Prepare serial dilutions of CNX-774 and BQ in culture medium. A common concentration
range to test for synergy is 0.1 uM to 10 uM for both compounds. In the original study,
2uM of CNX-774 and 5uM of BQ were used.[2]

o Add the desired concentrations of CNX-774, BQ, or the combination of both to the wells.
Include wells with vehicle control (e.g., DMSO at a final concentration of <0.1%).

o Incubate the plate at 37°C in a 5% COz2 incubator for 72 hours.

o Cell Viability Measurement (using CellTiter-Glo®):

o Equilibrate the 96-well plate and the CellTiter-Glo® reagent to room temperature for at
least 30 minutes.[11][12]

o Add a volume of CellTiter-Glo® reagent equal to the volume of culture medium in each
well (e.g., 100 uL of reagent to 100 pL of medium).[11][12]

o Mix the contents for 2 minutes on an orbital shaker to induce cell lysis.[11][12]

o Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.
[11][12]

o Measure the luminescence using a luminometer.
e Data Analysis:
o Subtract the background luminescence (from wells with medium only).

o Normalize the luminescence readings of the treated wells to the vehicle-treated control
wells.

o Plot the dose-response curves and calculate the IC50 values. Synergy can be assessed
using methods such as the Bliss additivity model or combination index (CI) calculations.
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Cell Viability Assay Workflow
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LC-MS/MS Analysis of Intracellular Pyrimidine
Nucleotides

This protocol provides a general workflow for the analysis of intracellular pyrimidine nucleotide
levels in cells treated with CNX-774 and Brequinar using liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Materials:

CNX-774

e Brequinar (BQ)
e Cancer cell line (e.g., S2-013)
o 6-well plates
* Ice-cold 80% methanol
o Cell scraper
e Microcentrifuge tubes
e Centrifuge
¢ LC-MS/MS system
Protocol:
o Cell Culture and Treatment:
o Seed cells in 6-well plates and grow to 80-90% confluency.

o Treat the cells with vehicle, CNX-774 (e.g., 2 uM), BQ (e.g., 5 uM), or the combination for
the desired time (e.g., 8 hours).[2]

¢ Metabolite Extraction:
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o Aspirate the culture medium and quickly wash the cells with ice-cold phosphate-buffered
saline (PBS).

o Add 1 mL of ice-cold 80% methanol to each well.

o Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

o Vortex the tubes and incubate at -80°C for at least 15 minutes to precipitate proteins.
o Centrifuge at maximum speed for 10 minutes at 4°C.

o Transfer the supernatant (containing the metabolites) to a new tube and evaporate to
dryness using a vacuum concentrator.

e LC-MS/MS Analysis:

o

Reconstitute the dried metabolite extract in a suitable volume of LC-MS grade water or
initial mobile phase.

[¢]

Inject the sample into the LC-MS/MS system.

[e]

Separate the metabolites using a suitable chromatography column and gradient.

o

Detect and quantify the pyrimidine nucleotides (e.g., UMP, UDP, UTP, CTP) using multiple
reaction monitoring (MRM) in negative ion mode.

e Data Analysis:
o Integrate the peak areas for each metabolite.
o Normalize the peak areas to an internal standard and/or cell number.

o Compare the relative abundance of pyrimidine nucleotides between the different treatment
groups.
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CNX-774's efficacy in combination with DHODH inhibitors stems from its ability to block the
pyrimidine salvage pathway, which cancer cells often utilize to bypass the effects of drugs
targeting the de novo synthesis pathway.

The de novo pyrimidine biosynthesis pathway synthesizes pyrimidine nucleotides from simple
precursors. DHODH is a key enzyme in this pathway, and its inhibition by drugs like Brequinar
depletes the intracellular pool of pyrimidines, leading to cell cycle arrest and apoptosis.
However, some cancer cells can circumvent this by importing extracellular nucleosides, such
as uridine, through transporters like ENT1. These imported nucleosides are then converted into
nucleotides via the salvage pathway. CNX-774 blocks ENT1, thereby preventing the uptake of
these nucleosides and re-sensitizing the cells to DHODH inhibition.[2][3][4]

Pyrimidine Biosynthesis and Salvage Pathways

CNX-774 Inhibits Intracellular Uridine Salvage Pathway
Extracellular Uridine Brequinar (30) L LI RN DHODH
() G

(Pyrimidines (UMP, etc,))—b(DNA/RNA Synthesis)

Click to download full resolution via product page

Dual Inhibition of Pyrimidine Pathways

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577215?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

